molecular formula C11H13NO B8310115 1-(Methoxymethyl)-3,4-dihydroisoquinoline

1-(Methoxymethyl)-3,4-dihydroisoquinoline

Cat. No. B8310115
M. Wt: 175.23 g/mol
InChI Key: ONGJRSIGWCRUSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Methoxymethyl)-3,4-dihydroisoquinoline is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Methoxymethyl)-3,4-dihydroisoquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Methoxymethyl)-3,4-dihydroisoquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(Methoxymethyl)-3,4-dihydroisoquinoline

Molecular Formula

C11H13NO

Molecular Weight

175.23 g/mol

IUPAC Name

1-(methoxymethyl)-3,4-dihydroisoquinoline

InChI

InChI=1S/C11H13NO/c1-13-8-11-10-5-3-2-4-9(10)6-7-12-11/h2-5H,6-8H2,1H3

InChI Key

ONGJRSIGWCRUSA-UHFFFAOYSA-N

Canonical SMILES

COCC1=NCCC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phosphorous pentoxide (25 g, 0.176 mol) was added to a stirred solution of the product from (a) above (14.47 g, 0.075 mol) in xylene (35 ml) and the resulting mixture heated under reflux for 2.5 hours. The solvent was decanted from the resulting black gum which was triturated with xylene and then, when cool, with ether. Water was then carefully added, with ice-cooling, and the resulting mixture basified with 2M aqueous sodium hydroxide solution and then extracted with ether. The extract was washed with water, dried (MgSO4) and evaporated under reduced pressure to give a brown oil (13.4 g) which was purified by chromatography on silica gel, using ether as eluent, to afford the required compound (5.88 g) as an orange oil. Rf 0.28 (SS 2).
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Name

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